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Cat. No.: B1582345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,4-Epoxy-1,4-
dihydronaphthalene, a bicyclic ether with significant applications in synthetic organic

chemistry. This document details the molecule's fundamental physicochemical properties,

provides an experimental protocol for a key reaction, and explores its reactivity. The molecular

weight of 1,4-Epoxy-1,4-dihydronaphthalene is a foundational piece of data for any

quantitative experimental work, determined to be 144.17 g/mol . This guide is intended to serve

as a valuable resource for researchers in organic synthesis and medicinal chemistry.

Core Molecular Properties
1,4-Epoxy-1,4-dihydronaphthalene, with the CAS number 573-57-9, is a white to yellow

crystalline solid at room temperature.[1] Its chemical formula is C₁₀H₈O.[2] The structure

consists of a naphthalene core with an oxygen bridge across the 1 and 4 positions. This

strained epoxide ring is key to its reactivity, particularly in cycloaddition reactions.

Physicochemical Data
A summary of the key quantitative data for 1,4-Epoxy-1,4-dihydronaphthalene is presented in

Table 1. This information is crucial for designing and executing experiments, as well as for the

purification and characterization of reaction products.
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Property Value Reference

Molecular Weight 144.17 g/mol [2]

Molecular Formula C₁₀H₈O [2]

CAS Number 573-57-9 [2]

Melting Point 54-56 °C [2][3]

Boiling Point 240.5 °C at 760 mmHg [2]

Density 1.207 g/cm³ [2]

Flash Point 93 °C [2]

Appearance
White to almost white powder

or crystals

Purity (typical) >98.0% (GC)

Synthesis and Reactivity
1,4-Epoxy-1,4-dihydronaphthalene is a valuable intermediate in organic synthesis, primarily

utilized as a building block for more complex molecules. Its strained epoxy ring makes it an

excellent dienophile in Diels-Alder reactions and a substrate for various cycloaddition reactions.

Role in Cycloaddition Reactions
The double bonds within the bicyclic structure of 1,4-Epoxy-1,4-dihydronaphthalene exhibit

dienophilic properties, making the molecule a versatile reactant in cycloaddition reactions.[4][5]

It readily reacts with various dienes and dipolar compounds to form a range of adducts.[4][6]

For instance, its reaction with cyclooctatetraene at elevated temperatures yields multiple

complex products.[4][7] Similarly, it undergoes cycloaddition with cyclohexadiene and 7-

(methoxycarbonyl)cycloheptatriene.[5] These reactions are fundamental in constructing

polycyclic systems, which are scaffolds for many biologically active molecules.

Experimental Protocols
While detailed, step-by-step synthesis protocols for 1,4-Epoxy-1,4-dihydronaphthalene itself

are not readily available in the public domain, a general purification method is described.
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Purification of 1,4-Epoxy-1,4-dihydronaphthalene
A common procedure for the purification of 1,4-Epoxy-1,4-dihydronaphthalene involves the

following steps:

Dissolution: The compound is dissolved in diethyl ether (Et₂O).

Washing: The ether solution is washed with water (H₂O) to remove any water-soluble

impurities.

Drying: The organic layer is dried over anhydrous potassium carbonate (K₂CO₃).

Filtration and Evaporation: The solution is filtered, and the solvent is evaporated under

reduced pressure.

Recrystallization: The resulting residue is recrystallized from petroleum ether (boiling range

40-60 °C).

Final Drying: The purified crystals are dried under vacuum.[3]

Logical Workflow for Experimental Application
The general workflow for utilizing 1,4-Epoxy-1,4-dihydronaphthalene in a synthetic chemistry

setting, from starting material to final product analysis, is illustrated in the following diagram.

This logical progression ensures a systematic approach to research and development involving

this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1582345?utm_src=pdf-body
https://www.benchchem.com/product/b1582345?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5475830.htm
https://www.benchchem.com/product/b1582345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Work-up & Isolation
Analysis & Characterization

Starting Material:
1,4-Epoxy-1,4-dihydronaphthalene

Purification
(e.g., Recrystallization)

Ensure purity
Initial Characterization

(NMR, MS, Purity)

Cycloaddition Reaction
(e.g., Diels-Alder)

Co-reactant
(Diene/Dipolar Compound) Reaction Quenching Extraction Drying of Organic Phase Solvent Removal Product Purification

(Chromatography/Recrystallization)
Final Product Characterization

(NMR, MS, IR, etc.) Final Product

Click to download full resolution via product page

General Experimental Workflow

Potential Biological Significance
While comprehensive studies on the biological activity of 1,4-Epoxy-1,4-dihydronaphthalene
are limited, its structural motifs are present in various biologically active molecules. Its

derivatives are of interest in medicinal chemistry. Further research is needed to fully elucidate

any potential signaling pathway modulation or therapeutic applications.

Conclusion
1,4-Epoxy-1,4-dihydronaphthalene is a versatile and reactive molecule with a well-defined

set of physicochemical properties. Its primary utility lies in its capacity to undergo cycloaddition

reactions, providing a robust platform for the synthesis of complex polycyclic structures. This

guide has summarized the core data of this compound and provided a logical framework for its

experimental application, which will be of significant benefit to researchers in the fields of
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organic synthesis and drug discovery. Further investigations into its biological activity are

warranted to explore its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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